Citronellyl cinnamate
Citronellyl cinnamate
Citronellyl cinnamate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl cinnamate has been primarily detected in urine. Within the cell, citronellyl cinnamate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl cinnamate has a sweet, mellow, and palmarosa taste.
Brand Name:
Vulcanchem
CAS No.:
10482-79-8
VCID:
VC20992861
InChI:
InChI=1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,8,10-13,17H,7,9,14-15H2,1-3H3
SMILES:
CC(CCC=C(C)C)CCOC(=O)C=CC1=CC=CC=C1
Molecular Formula:
C19H26O2
Molecular Weight:
286.4 g/mol
Citronellyl cinnamate
CAS No.: 10482-79-8
Cat. No.: VC20992861
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Citronellyl cinnamate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl cinnamate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl cinnamate has been primarily detected in urine. Within the cell, citronellyl cinnamate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl cinnamate has a sweet, mellow, and palmarosa taste. |
|---|---|
| CAS No. | 10482-79-8 |
| Molecular Formula | C19H26O2 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | 3,7-dimethyloct-6-enyl 3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,8,10-13,17H,7,9,14-15H2,1-3H3 |
| Standard InChI Key | KMXKQELDKDGFRN-UHFFFAOYSA-N |
| Isomeric SMILES | CC(CCC=C(C)C)CCOC(=O)/C=C/C1=CC=CC=C1 |
| SMILES | CC(CCC=C(C)C)CCOC(=O)C=CC1=CC=CC=C1 |
| Canonical SMILES | CC(CCC=C(C)C)CCOC(=O)C=CC1=CC=CC=C1 |
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